Cas no 838892-98-1 ((2-phenyl-1,3-oxazol-5-yl)methanamine)

(2-Phenyl-1,3-oxazol-5-yl)methanamine is a heterocyclic amine derivative featuring a phenyl-substituted oxazole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, serving as a key intermediate in the synthesis of bioactive molecules. The oxazole ring imparts stability and potential for hydrogen bonding, while the primary amine functionality allows for further derivatization, enabling the development of targeted compounds. Its well-defined reactivity profile and compatibility with various synthetic methodologies make it a valuable building block for drug discovery and material science applications. The compound is typically handled under controlled conditions due to its amine sensitivity.
(2-phenyl-1,3-oxazol-5-yl)methanamine structure
838892-98-1 structure
Product Name:(2-phenyl-1,3-oxazol-5-yl)methanamine
CAS No:838892-98-1
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD16301535
CID:3322051
PubChem ID:57200720
Update Time:2025-05-27

(2-phenyl-1,3-oxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 5-OXAZOLEMETHANAMINE, 2-PHENYL-
    • (2-phenyl-1,3-oxazol-5-yl)methanamine
    • EN300-3011748
    • 838892-98-1
    • NIB89298
    • YSIWUHZRXBCISV-UHFFFAOYSA-N
    • 827-258-4
    • C-(2-Phenyl-oxazol-5-yl)-methylamine
    • (2-phenyloxazol-5-yl)methanamine
    • starbld0042681
    • SCHEMBL4652514
    • MDL: MFCD16301535
    • Inchi: 1S/C10H10N2O/c11-6-9-7-12-10(13-9)8-4-2-1-3-5-8/h1-5,7H,6,11H2
    • InChI Key: YSIWUHZRXBCISV-UHFFFAOYSA-N
    • SMILES: C(C1OC(C2=CC=CC=C2)=NC=1)N

Computed Properties

  • Exact Mass: 174.079312947Da
  • Monoisotopic Mass: 174.079312947Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.1Ų

(2-phenyl-1,3-oxazol-5-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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838892-98-1 95%+
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Enamine
EN300-3011748-0.25g
(2-phenyl-1,3-oxazol-5-yl)methanamine
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Enamine
EN300-3011748-0.5g
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$858.0 2025-03-19
Enamine
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Enamine
EN300-3011748-2.5g
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838892-98-1 95.0%
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$2155.0 2025-03-19
Enamine
EN300-3011748-5.0g
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Enamine
EN300-3011748-10.0g
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